1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C22H21N7O2S/c1-31-18-4-2-15(3-5-18)22-27-17(12-32-22)9-24-21(30)16-10-29(11-16)20-8-19(25-13-26-20)28-7-6-23-14-28/h2-8,12-14,16H,9-11H2,1H3,(H,24,30)
• InChI Key: HADBMMQBOVTVJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)C3CN(C3)C4=NC=NC(=C4)N5C=CN=C5
• Molecular Formula: C22H21N7O2S
• Molecular Weight: 447.5 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C22H21N7O2S and its molecular weight is 447.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : A study detailed the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic properties. These compounds, including thiazolopyrimidines, were evaluated for their COX-1/COX-2 inhibition, demonstrating significant biological activity (Abu‐Hashem et al., 2020).

• Antiprotozoal Agents : Another study synthesized novel dicationic imidazo[1,2-a]pyridines with significant antiprotozoal activity, highlighting the potential of structurally related compounds in treating protozoal infections (Ismail et al., 2004).

• Reducing Metabolism by Aldehyde Oxidase : Research aimed at modifying the structure of imidazo[1,2-a]pyrimidines to reduce metabolism mediated by aldehyde oxidase (AO), indicating the importance of structural modifications in enhancing the drug-likeness of these compounds (Linton et al., 2011).

• Antiulcer Agents : The synthesis of imidazo[1,2-a]pyridines as potential antiulcer agents was explored, with some compounds showing promising cytoprotective properties (Starrett et al., 1989).

Antineoplastic Activity

• Antineoplastic Agents : A study on benzimidazole condensed ring systems reported the synthesis and antineoplastic activity of 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, highlighting the therapeutic potential of these compounds in cancer treatment (Abdel-Hafez, 2007).